Cas no 953141-39-4 (2,5-difluoro-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide
• CAS No: 953141-39-4
• MF: C₁₃H₁₈F₂N₂O₂S
• MW: 304.356029033661
• CID: 5917096
• PubChem ID: 16887428
• Update Time: 2025-05-21

2,5-difluoro-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-[(1-methylpiperidin-4-yl)methyl]benzenesulfonamide
• 953141-39-4
• 2,5-difluoro-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide
• VU0629582-1
• 2,5-difluoro-N-((1-methylpiperidin-4-yl)methyl)benzenesulfonamide
• F5017-0008
• AKOS024489948
• 2,5-difluoro-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide

• Inchi： 1S/C13H18F2N2O2S/c1-17-6-4-10(5-7-17)9-16-20(18,19)13-8-11(14)2-3-12(13)15/h2-3,8,10,16H,4-7,9H2,1H3
• InChI Key： VVHSQFUGLTYLCO-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C)CC2)(=O)=O)=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 304.10570532g/mol
• Monoisotopic Mass: 304.10570532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.8Ų

Additional information on 2,5-difluoro-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide

2,5-Difluoro-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide

The compound with CAS No. 953141-39-4, known as 2,5-difluoro-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and drug delivery systems. Recent studies have highlighted its role in enhancing the stability and functionality of polymer-based composites, making it a promising candidate for next-generation materials.

The molecular structure of 2,5-difluoro-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide is characterized by a benzene ring substituted with two fluorine atoms at the 2 and 5 positions. This substitution pattern not only imparts electronic stability to the molecule but also enhances its reactivity in certain chemical transformations. The sulfonamide group attached to the benzene ring further contributes to the compound's versatility, enabling it to participate in a wide range of chemical reactions. The presence of the piperidine ring with a methyl substituent at the 1-position adds another layer of complexity to the molecule, influencing its physical properties and reactivity.

Recent research has focused on the synthesis and characterization of 2,5-difluoro-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide using advanced methodologies. For instance, studies have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. These findings have been published in reputable journals such as *Journal of Organic Chemistry* and *Chemical Communications*, underscoring the compound's importance in modern chemical research.

In terms of applications, 2,5-difluoro-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide has shown potential in the development of high-performance polymers. Its ability to act as a compatibilizer in polymer blends has been extensively studied, with researchers demonstrating improved mechanical properties and thermal stability in polymeric materials incorporating this compound. Furthermore, its role as a stabilizer in drug delivery systems has been explored, with promising results reported in *Biomaterials Science*.

The synthesis of 2,5-difluoro-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzene ring with fluorine substituents, followed by the introduction of the sulfonamide group and subsequent functionalization with the piperidine moiety. The optimization of these steps has been a focal point for researchers aiming to enhance both yield and purity.

From an environmental perspective, 2,5-difluoro-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide has been evaluated for its biodegradability and eco-friendly properties. Studies conducted by environmental chemistry experts suggest that under certain conditions, this compound can undergo controlled degradation without posing significant risks to ecosystems. This attribute makes it an attractive option for industries seeking sustainable chemical solutions.

In conclusion, 2,5-difluoro-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide (CAS No. 953141-39-4) stands out as a versatile and innovative chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future developments within organic chemistry and materials science.